Carulite

Specification

• CAS No.: 185036-38-8
• Molecular Formula: CuMnO3
• Molecular Weight: 166.48 g/mol
• IUPAC Name: dioxomanganese;oxocopper
• Standard InChI: InChI=1S/Cu.Mn.3O
• SMILES: O=[Mn]=O.O=[Cu]
• Canonical SMILES: O=[Mn]=O.O=[Cu]

Introduction

Chemical Composition and Physical Properties

Chemical Structure and Formulation

Carulite's base chemical composition consists of copper manganese oxide, with a molecular formula of CuMnO₃. This compound features a molecular weight of 166.48 g/mol and represents the fundamental structure of the catalyst. Different formulations of Carulite exist, with variations in composition providing specialized properties for specific applications.

Physical Characteristics

Carulite catalysts present as black or dark brown granular solids with no discernible odor. The physical properties vary slightly between different Carulite variants, as shown in Table 1.

Property	Carulite 200	Carulite 300	Carulite 500
Appearance	Black/dark brown granular	Black/dark brown granular	Black granular
Bulk Density	0.75-0.89 g/cc	0.8-0.9 g/ml or 1.0 g/cm³	Not specified in sources
Surface Area	≥ 200 m²/g	~200 m²/g	Not specified in sources
Thermal Stability	Not specified	Begins to decompose at 454°C (850°F)	Not specified
Primary Composition	Not fully specified	Manganese dioxide/copper oxide	Not fully specified

The high surface area of these catalysts (≥200 m²/g) provides extensive reaction sites for the catalytic processes, contributing to their efficiency in gas treatment applications.

Carulite Variants and Applications

Carulite 200

Carulite 200 functions primarily as an ozone destruction catalyst and is widely employed in commercial applications that generate ozone. This catalyst safely breaks down ozone (O₃) into oxygen (O₂) through a catalytic process. According to industry sources, Carulite 200 is utilized in all major ozone destruct units manufactured today.

Primary applications include:

• Ozone destruction in industrial processes

• Commercial digital printing applications that generate ozone

• Ozone treatment systems requiring safe conversion to oxygen

The catalyst generates heat during operation, necessitating containment in stainless steel vessels rather than PVC or plastic materials that could melt or potentially ignite.

Carulite 300

Carulite 300 is specifically formulated for low-temperature carbon monoxide oxidation. This variant consists of manganese dioxide and copper oxide catalysts designed to convert carbon monoxide to carbon dioxide at ambient temperatures.

Applications include:

• Destruction of carbon monoxide in compressed breathing air

• Respirators and escape masks

• Cryogenic gas purification systems

Research findings indicate that Carulite 300 can achieve 100% CO conversion efficiency in dry conditions but demonstrates significant performance limitations in humid environments. Testing revealed that water vapor seriously impairs its catalytic function, with CO conversion efficiency dropping to approximately 10% when the catalyst becomes saturated with moisture.

Carulite 500

Carulite 500 represents an advanced formulation designed specifically for ethylene oxide (EtO) abatement in industrial settings. This variant is employed in catalytic oxidizer systems to mitigate hazardous air pollutants and volatile organic compounds emitted through industrial exhaust stacks.

Recent testing conducted by Carus LLC and Picarro, Inc. demonstrated exceptional destruction efficiency for Carulite 500:

• 99.99988% destruction efficiency for ethylene oxide

• Effective across inlet concentrations ranging from 100-1000 ppm

• Achieves "five-nines" level of control

This high performance makes Carulite 500 particularly valuable in the commercial sterilization industry, which faces increasingly stringent regulatory requirements for ethylene oxide emissions control.

Catalytic Mechanisms and Performance

Reaction Mechanisms

The catalytic activity of Carulite variants involves surface-mediated oxidation reactions. For carbon monoxide oxidation (as with Carulite 300), the process follows a Langmuir-Hinshelwood mechanism involving several steps:

• Adsorption of reactant gases onto the catalyst surface:

  • CO (gas) ↔ CO (adsorbed)

  • O₂ (gas) ↔ 2 O (adsorbed)

• Surface reaction between adsorbed species:

  • CO (adsorbed) + O (adsorbed) → CO₂ (adsorbed)

• Desorption of product:

  • CO₂ (adsorbed) → CO₂ (gas)

The reaction kinetics typically display first-order dependence on oxygen pressure and negative first-order dependence on CO pressure, reflecting competition for adsorption sites between O₂ and CO molecules.

Performance Efficiency and Limitations

Performance effectiveness varies significantly among Carulite variants and depends heavily on operating conditions. Critical factors affecting performance include:

• Humidity levels: Carulite 300 shows dramatic performance degradation in humid environments, with CO conversion dropping from 100% to approximately 10% when saturated with moisture.

• Contaminant exposure: Several substances can "poison" Carulite catalysts and reduce their effectiveness over time, including:

  • Sulfur compounds

  • Halogenated compounds

  • Hydrocarbons

  • Metals

  • Nitrogen oxides (NOx)

  • Silica

  • Condensed water

• Temperature effects: While designed for low-temperature operation, excessive heat (approaching 454°C/850°F) can cause decomposition with oxygen evolution.

Operating Conditions and Recommendations

Optimal Operating Parameters

For maximum effectiveness, Carulite 200 should be utilized under these recommended conditions:

• Vertically-oriented vessel with top-down air flow

• Gas Hourly Space Velocity ≤ 5,000 hr⁻¹

• Linear velocity ≥ 2.2 ft/sec (0.66 m/sec)

These parameters ensure optimal contact time between the target gas and catalyst surface, maximizing conversion efficiency while minimizing pressure drop across the catalyst bed.

Comparative Analysis with Alternative Catalysts

Research evaluating low-temperature carbon monoxide removal catalysts provides valuable comparative data between Carulite 300 and alternative products such as Sofnocat 423 and Hamilton Sundstrand Pt1 catalysts.

Catalyst	CO Conversion (Dry)	CO Conversion (Humid)	Humidity Tolerance	Particle Size Distribution
Carulite 300	100% (initially)	Rapidly declines to ~10%	Poor	21.6% >3.35mm, 67.4% >2.36mm
Sofnocat 423	80-100%	80% for >40ppm CO	Moderate	Not fully specified
HS Pt1	100%	100%	Excellent	70% approximately 1mm

This comparison demonstrates the superior humidity tolerance of platinum-based catalysts (HS Pt1) compared to the manganese dioxide/copper oxide formulation of Carulite 300. The particle size distribution may also play a role in catalyst effectiveness, with the HS Pt1's smaller particles potentially providing better gas-solid contact and reaction kinetics.